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Compound of Interest

Compound Name: ACP-5862

Cat. No.: B15576088 Get Quote

For researchers and drug development professionals, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of ACP-5862, a major active metabolite of Acalabrutinib.

Adherence to these procedures is critical for minimizing environmental impact and ensuring a

safe laboratory environment.

Immediate Safety and Handling
Before beginning any disposal procedures, it is crucial to handle ACP-5862 with appropriate

care. The following personal protective equipment (PPE) should be worn:

Respiratory Protection: A self-contained breathing apparatus is recommended, especially in

situations where dust formation is possible.[1]

Hand Protection: Wear surgical gloves.[1]

Eye Protection: Safety goggles should be worn.

Protective Clothing: A lab coat is essential to protect from accidental spills.

All handling of ACP-5862 and its waste should be conducted in a well-ventilated area, such as

a chemical fume hood.[1]

Step-by-Step Disposal Protocol
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The primary recommended method for the disposal of ACP-5862 is incineration.[1] This

process should be carried out in accordance with all applicable federal, state, and local

environmental regulations. The following steps provide a procedural guide for the safe disposal

of ACP-5862 waste.

Waste Identification and Segregation:

Identify all waste streams containing ACP-5862, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, and cleaning materials).

Segregate ACP-5862 waste from other incompatible chemical wastes to prevent

hazardous reactions.

Waste Collection and Containerization:

Use appropriately labeled, leak-proof, and chemically compatible containers for collecting

ACP-5862 waste.[2]

Ensure containers are kept closed except when adding waste.[3]

Do not overfill waste containers; fill to no more than three-quarters of their capacity.[4]

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the specific contents,

including "ACP-5862."

Include the accumulation start date on the label.[5]

Storage:

Store waste containers in a designated, well-ventilated, and secure area.[2][5]

Maintain separation of incompatible waste types using physical barriers.[2]

Disposal:

Arrange for the collection of the hazardous waste by a licensed disposal company.
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ACP-5862 can be incinerated.[1]

Under no circumstances should ACP-5862 be disposed of down the drain or in regular

trash.[2][3]

Accidental Release Measures
In the event of a spill, the following measures should be taken:

Personal Precautions: Wear a self-contained breathing apparatus and avoid dust formation.

[1]

Spill Cleanup: Wash the spill area with plenty of water and ensure adequate ventilation.[1]

Summary of Key Information
Parameter Information Source

Primary Disposal Method Incineration [1]

Personal Protective Equipment

Self-contained breathing

apparatus, surgical gloves,

safety goggles, lab coat.

[1]

Handling Precautions
Use in a well-ventilated area;

avoid dust formation.
[1]

Accidental Release
Wash with plenty of water;

ensure adequate ventilation.
[1]

Extinguishing Media
Carbon dioxide, dry chemical

powder, foam, water.
[1]

Regulatory Consideration

Resource Conservation and

Recovery Act (RCRA) P-Series

and U-Series may apply.

[1]

Disposal Procedure Workflow
The following diagram illustrates the logical flow for the proper disposal of ACP-5862.
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Caption: Workflow for the safe disposal of ACP-5862.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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